Cas no 879127-25-0 (2H-1-BENZOPYRAN-2-ONE, 3,3'-(1,3-PHENYLENE)BIS[6-BROMO-)

2H-1-BENZOPYRAN-2-ONE, 3,3'-(1,3-PHENYLENE)BIS[6-BROMO- structure
879127-25-0 structure
Product Name:2H-1-BENZOPYRAN-2-ONE, 3,3'-(1,3-PHENYLENE)BIS[6-BROMO-
CAS No:879127-25-0
MF:C24H12Br2O4
MW:524.157685279846
CID:3281961
PubChem ID:86227965
Update Time:2025-04-21

2H-1-BENZOPYRAN-2-ONE, 3,3'-(1,3-PHENYLENE)BIS[6-BROMO- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-BENZOPYRAN-2-ONE, 3,3'-(1,3-PHENYLENE)BIS[6-BROMO-
    • 2H-1-Benzopyran-2-one, 3,3a(2)-(1,3-phenylene)bis[6-bromo-
    • 879127-25-0
    • DTXSID401204211
    • Inchi: 1S/C24H12Br2O4/c25-17-4-6-21-15(9-17)11-19(23(27)29-21)13-2-1-3-14(8-13)20-12-16-10-18(26)5-7-22(16)30-24(20)28/h1-12H
    • InChI Key: SETCFMNXMPSPGJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C=C(C(=O)O2)C1C=CC=C(C=1)C1C(=O)OC2C=CC(=CC=2C=1)Br

Computed Properties

  • Exact Mass: 523.90818Da
  • Monoisotopic Mass: 521.91023Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 52.6Ų

2H-1-BENZOPYRAN-2-ONE, 3,3'-(1,3-PHENYLENE)BIS[6-BROMO- Related Literature

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